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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethanethiol

Cat. No.: B166743

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the surface modification of gold
nanoparticles (AuNPs) with 2-(Diisopropylamino)ethanethiol. This functionalization imparts
pH-responsive properties to the nanoparticles, making them a promising platform for targeted
drug delivery and other biomedical applications. The tertiary amine group of the ligand allows
for reversible protonation in acidic environments, leading to changes in surface charge and
colloidal stability, which can be harnessed for controlled release of therapeutic agents.

Principle of Functionalization

The surface modification process is based on the strong affinity between the sulfur atom of the
thiol group (-SH) in 2-(Diisopropylamino)ethanethiol and the gold surface of the
nanoparticles. This interaction leads to the formation of a stable gold-thiol bond, resulting in a
self-assembled monolayer (SAM) of the ligand on the AuNP surface. This is achieved through a
ligand exchange reaction, where the citrate ions stabilizing the as-synthesized AuUNPs are
displaced by the thiol-containing molecules. The diisopropylamino group provides a pH-
sensitive functionality. In neutral or basic conditions, the amine is deprotonated and the
nanoparticles are relatively stable. In acidic environments, such as those found in tumor
microenvironments or endosomes, the amine group becomes protonated, leading to an
increase in positive surface charge. This charge repulsion can trigger the release of
electrostatically bound drugs or induce nanoparticle aggregation, facilitating payload delivery.
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Experimental Protocols

This section details the step-by-step procedures for the synthesis of citrate-stabilized gold
nanoparticles and their subsequent functionalization with 2-(Diisopropylamino)ethanethiol.

o) | Equi

MateriallEquipment Specifications
Gold(lll) chloride trihydrate (HAuCla-3H20) ACS reagent grade
Trisodium citrate dihydrate >99%
2-(Diisopropylamino)ethanethiol >95%

Ethanol 200 proof, anhydrous
Ultrapure water 18.2 MQ-cm
Round-bottom flasks Various sizes
Condenser

Heating mantle with magnetic stirrer

Centrifuge (capable of >12,000 x g)

UV-Vis Spectrophotometer

Dynamic Light Scattering (DLS) instrument

Transmission Electron Microscope (TEM)

Protocol 1: Synthesis of Citrate-Stabilized Gold
Nanoparticles (approx. 15-20 nm)

¢ In a meticulously cleaned 250 mL round-bottom flask equipped with a magnetic stir bar, add
100 mL of ultrapure water.

» Bring the water to a vigorous boil under continuous stirring using a heating mantle.

» To the boiling water, rapidly inject 1 mL of a 1% (w/v) HAuCla solution.
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Continue boiling and stirring for 1 minute.
Rapidly add 2.5 mL of a 1% (w/v) trisodium citrate dihydrate solution to the boiling mixture.

Observe the color change of the solution from pale yellow to blue and finally to a brilliant
ruby red, which indicates the formation of gold nanopatrticles.[1]

Continue boiling and stirring for an additional 15 minutes to ensure the completion of the
reaction.

Remove the flask from the heat and allow it to cool to room temperature with continuous
stirring.

Characterize the synthesized AuNPs for their size and concentration using UV-Vis
spectroscopy and TEM. The characteristic surface plasmon resonance (SPR) peak for 15-20
nm AuNPs is typically around 520 nm.

Protocol 2: Surface Modification with 2-
(Diisopropylamino)ethanethiol

To 10 mL of the prepared citrate-stabilized AuUNP solution, add 100 pL of a 10 mM ethanolic
solution of 2-(Diisopropylamino)ethanethiol. The molar ratio of the thiol ligand to the gold
nanoparticles should be optimized, but a large excess of the thiol is recommended to ensure
complete surface coverage.

Stir the mixture vigorously at room temperature overnight (approximately 12-18 hours) to
facilitate the ligand exchange reaction.

Purify the functionalized nanoparticles by centrifugation. The required speed and duration
will depend on the nanoparticle size, but a common starting point is 12,000 x g for 20
minutes.

Carefully decant the supernatant, which contains excess ligand and displaced citrate ions.

Resuspend the nanoparticle pellet in 10 mL of ethanol to wash away any remaining unbound
thiol.
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o Repeat the centrifugation and resuspension steps (steps 3-5) at least two more times with

ethanol, followed by two washes with ultrapure water to ensure the removal of all impurities.

 After the final wash, resuspend the purified 2-(Diisopropylamino)ethanethiol-functionalized

AuNPs in the desired buffer (e.g., PBS) for storage or further use.

o Characterize the functionalized AuNPs using DLS, zeta potential, and TEM to confirm

successful surface modification and assess their colloidal stability.

Data Presentation

The following tables summarize the expected quantitative data before and after the surface

modification of gold nanoparticles with 2-(Diisopropylamino)ethanethiol. These values are

representative and may vary depending on the precise experimental conditions.

Table 1: Physicochemical Properties of Gold Nanopatrticles

. Hydrodynamic
Nanoparticle .
Diameter (nm)

Polydispersity Zeta Potential (mV)

Sample Index (PDI atpH7.4
p (DLS) (PDI) p
Citrate-Stabilized
18+2 <0.2 -35+5
AuNPs
2-
(Diisopropylamino)eth 22+ 3 <0.3 +15+5

anethiol-AuNPs

Table 2: pH-Responsive Zeta Potential of Functionalized Gold Nanoparticles

Zeta Potential (mV) of 2-

H
s (Diisopropylamino)ethanethiol-AuNPs
7.4 +15+5
6.5 +25+5
5.5 +40+5
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Visualization of Workflow and Mechanism

The following diagrams illustrate the experimental workflow for the functionalization of gold

nanoparticles and the proposed mechanism for pH-responsive drug release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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